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Compound of Interest

Compound Name: Chromium,yttrium

Cat. No.: B15432597

Yttrium Chromite (YCrO3), a member of the rare-earth orthochromite family, has garnered
significant interest for its potential applications in magnetic refrigeration due to its notable
magnetocaloric effect (MCE) near its magnetic ordering temperature. This technical guide
provides a comprehensive overview of the magnetocaloric properties of YCrO3, detailing
experimental methodologies, presenting key quantitative data, and illustrating the underlying
principles and workflows.

Introduction to the Magnetocaloric Effect in YCrO3

The magnetocaloric effect is a magneto-thermodynamic phenomenon in which a magnetic
material undergoes a change in temperature upon the application or removal of an external
magnetic field under adiabatic conditions.[1] In YCrO3, this effect is most prominent around its
Néel temperature (TN), where a transition from a paramagnetic state to a canted
antiferromagnetic or weak ferromagnetic state occurs, typically in the range of 140-144 K.[2][3]
The magnetic moments of the Cr3* ions are primarily responsible for the magnetic ordering in
YCrO3, as Y3+ is non-magnetic.[4] The manipulation of the spin alignment of these Cr3* ions
through an external magnetic field forms the basis of the magnetocaloric effect in this material.

Quantitative Data on Magnetocaloric Properties

The efficiency of a magnetocaloric material is quantified by several parameters, including the
magnetic entropy change (-ASM), the adiabatic temperature change (ATad), and the relative
cooling power (RCP). The following table summarizes the key magnetocaloric parameters for
YCrO3 and its derivatives as reported in the literature.
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Applied -ASM (J RCP (J
Compound TN (K) . Reference
Field (T) kg—* K~?) kg™)
YCro3 ~140 5 ~0.72 - [5]
YCro3 136 - - 4.7 [4]
YCro.ssMno.15
~132 5 0.186 6.65 [6]
O3
Al-doped
130 - - - [4]
YCrO3 (10%)
Al-doped
110 - - - [4]
YCrO3 (30%)
Al-doped
75 - 2.5 - [4]

YCro3 (50%)

Experimental Protocols

The characterization of the magnetocaloric effect in YCrO3 involves a series of well-defined
experimental procedures, from sample synthesis to the measurement of magnetic and thermal
properties.

Sample Preparation

Polycrystalline samples of YCrO3 and its doped variants are typically synthesized using
conventional solid-state reaction methods.[6] Thin films can be grown using techniques like
pulsed laser deposition.[2] For polycrystalline synthesis:

e Precursor Mixing: High-purity stoichiometric amounts of precursor powders (e.g., Y203 and
Cr203) are intimately mixed.

» Calcination: The mixture is subjected to multiple cycles of grinding and heating at elevated
temperatures (e.g., 1000-1400 °C) in air for extended periods (e.g., 12-24 hours) to ensure a
homogeneous, single-phase material.

» Pelletization: The calcined powder is pressed into pellets under high pressure.
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» Sintering: The pellets are sintered at a high temperature (e.g., 1500 °C) to achieve high
density.

Phase purity and crystal structure are confirmed using X-ray diffraction (XRD).

Magnetic Measurements

Magnetic properties are characterized using a magnetometer, such as a Superconducting
Quantum Interference Device (SQUID) or a Vibrating Sample Magnetometer (VSM).

o Temperature-Dependent Magnetization (M-T):
o The sample is cooled in zero magnetic field (ZFC) to a low temperature (e.g., 5 K).

o A small magnetic field (e.g., 100 Oe) is applied, and the magnetization is recorded as the
sample is warmed to a temperature well above TN (e.g., 300 K).

o The sample is then cooled back down in the same magnetic field (FC), and the
magnetization is measured again. The peak in the ZFC curve typically indicates the Néel
temperature.

 |sothermal Magnetization (M-H):

o A series of magnetization versus applied magnetic field (M-H) isotherms are measured at
different temperatures around TN.

o For each measurement, the temperature is stabilized, and the magnetic field is swept from
zero to a maximum value (e.g., 5 T or 7 T) and back to zero.

Heat Capacity Measurements

The heat capacity of the material is measured using a calorimeter, often as a function of
temperature in both zero and applied magnetic fields. This data is crucial for the direct
measurement of the adiabatic temperature change and for a more accurate calculation of the
magnetic entropy change.

Calculation of Magnetocaloric Parameters
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» Magnetic Entropy Change (-ASM): The isothermal magnetic entropy change is calculated
from the M-H isotherm data using the Maxwell relation:

ASM(T, H) = foH (AM/AT)H' dH'

In practice, this is often approximated from discrete M-H measurements at different
temperatures.

» Relative Cooling Power (RCP): RCP is a measure of the amount of heat that can be
transferred between the cold and hot reservoirs in one ideal refrigeration cycle. It is
calculated as:

RCP = |-ASMmax| x STFWHM

where -ASMmax is the maximum magnetic entropy change and dTFWHM is the full width at
half maximum of the -ASM versus temperature curve.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for investigating the magnetocaloric effect
in a material like YCrO3.
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Caption: Experimental workflow for MCE characterization.

The Magnetocaloric Effect Cycle

This diagram illustrates the thermodynamic cycle of the magnetocaloric effect.

Caption: Thermodynamic cycle of the magnetocaloric effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15432597?utm_src=pdf-custom-synthesis
https://www.ias.ac.in/article/fulltext/pram/084/06/0977-0985
https://www.mdpi.com/2079-4991/10/10/2085
https://arxiv.org/pdf/1403.3784
https://arxiv.org/pdf/2004.13456
https://www.researchgate.net/figure/Magnetization-measurements-a-Paramagnetic-behavior-of-YCrO-3-powder-at-room_fig5_261735406
https://www.researchgate.net/publication/326058585_Low_temperature_magnetic_and_magnetocaloric_studies_in_YCr085Mn015O3_ceramic
https://www.benchchem.com/product/b15432597#investigating-the-magnetocaloric-effect-in-ycro3
https://www.benchchem.com/product/b15432597#investigating-the-magnetocaloric-effect-in-ycro3
https://www.benchchem.com/product/b15432597#investigating-the-magnetocaloric-effect-in-ycro3
https://www.benchchem.com/product/b15432597#investigating-the-magnetocaloric-effect-in-ycro3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15432597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15432597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15432597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

